Cas no 85594-02-1 (Manganocene,1,1'-bis(1-methylethyl)- (9CI))

• Product Name: Manganocene,1,1'-bis(1-methylethyl)- (9CI)
• CAS No: 85594-02-1
• MDL: MFCD01862453
• CID: 708074
• PubChem ID: 329762927
• Update Time: 2025-10-16

Manganocene,1,1'-bis(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Manganocene,1,1'-bis(1-methylethyl)- (9CI)
• BIS(I-PROPYLCYCLOPENTADIENYL)MANGANESE
• manganese(2+),5-propan-2-ylcyclopenta-1,3-diene
• 1,1′-Bis(1-methylethyl) manganocene
• Bis(isopropylcyclopentadienyl)manganese
• Bis(i-propylcyclopentadienyl)manganese,min.98%
• Bis(i-propylcyclopentadienyl)manganese, min. 98%
• Bis(i-propylcyclopentadienyl)manganese, 98+%
• Bis(isopropylcyclopentadienyl)manganese 97%
• Bis(isopropyL

• MDL： MFCD01862453
• Inchi： 1S/2C8H7.Mn/c2*1-7(2)8-5-3-4-6-8;/h2*7H,1-2H3;/q2*-1;+2
• InChI Key： KENNOAXLGKRDPG-UHFFFAOYSA-N
• SMILES： C([C-]12C3=C4C5=C1[Mn+2]16782345C2C1=C6[C-]7(C(C)C)C8=2)(C)C

Computed Properties

• Exact Mass: 269.11000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 58.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.090 g/cm3 at 25 °C
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 0.00000
• LogP: 4.09540
• Sensitiveness: air sensitive, moisture sensitive
• Vapor Pressure: No data available

Manganocene,1,1'-bis(1-methylethyl)- (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Manganocene,1,1'-bis(1-methylethyl)- (9CI)

Manganocene, 1,1'-bis(1-methylethyl)- (9CI): A Comprehensive Overview of CAS No. 85594-02-1

Manganocene, 1,1'-bis(1-methylethyl)- (9CI) (CAS No. 85594-02-1) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, materials science, and catalysis. This compound belongs to the class of metallocenes, which are organometallic complexes featuring a metal atom sandwiched between two cyclopentadienyl (Cp) rings. The specific structure of Manganocene, 1,1'-bis(1-methylethyl)- (9CI) includes two Cp rings substituted with isopropyl groups, making it a valuable material for various applications.

The molecular formula of Manganocene, 1,1'-bis(1-methylethyl)- (9CI) is C₂₀H₃₀Mn. Its molecular weight is approximately 327.44 g/mol. The compound is known for its thermal stability and unique electronic properties, which make it an attractive candidate for use in catalytic processes and as a precursor for the synthesis of other organometallic compounds.

Recent research has highlighted the potential of Manganocene, 1,1'-bis(1-methylethyl)- (9CI) in various applications. For instance, studies have shown that this compound can serve as an effective catalyst in polymerization reactions. Its ability to promote the formation of well-defined polymers with controlled molecular weights and narrow polydispersity indices makes it a valuable tool in the development of advanced materials. One notable application is in the synthesis of polyolefins, where Manganocene, 1,1'-bis(1-methylethyl)- (9CI) has been used to produce high-performance polymers with tailored properties.

In addition to its catalytic applications, Manganocene, 1,1'-bis(1-methylethyl)- (9CI) has also been explored for its potential in materials science. Research has demonstrated that this compound can be used to prepare metal-organic frameworks (MOFs) with unique structural and functional properties. MOFs derived from Manganocene, 1,1'-bis(1-methylethyl)- (9CI) have shown promise in gas storage and separation applications due to their high surface area and tunable pore sizes.

The electronic properties of Manganocene, 1,1'-bis(1-methylethyl)- (9CI) have also been a subject of interest. Studies have revealed that the compound exhibits interesting redox behavior and magnetic properties. These properties make it a potential candidate for use in electronic devices and magnetic materials. For example, researchers have investigated the use of Manganocene, 1,1'-bis(1-methylethyl)- (9CI) in organic electronics and spintronics applications.

The synthesis of Manganocene, 1,1'-bis(1-methylethyl)- (9CI) typically involves the reaction of manganocene dichloride with lithium isopropylcyclopentadienide. This process yields the desired product with high purity and yield. The synthetic route is well-documented in the literature and can be adapted to large-scale production if required.

In terms of safety and handling, it is important to note that while Manganocene, 1,1'-bis(1-methylethyl)- (9CI) is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

The future prospects for Manganocene, 1,1'-bis(1-methylethyl)- (9CI) are promising. Ongoing research continues to uncover new applications and properties of this compound. For instance, recent studies have explored its potential in photocatalysis and as a precursor for the synthesis of metal nanoparticles. These nanoparticles have shown promise in catalytic processes and biomedical applications due to their unique size-dependent properties.

In conclusion, Manganocene, 1,1'-bis(1-methylethyl)- (9CI) (CAS No. 85594-02-1) is a multifaceted compound with a wide range of applications in chemistry and materials science. Its unique structure and properties make it a valuable material for various industrial and academic pursuits. As research continues to advance our understanding of this compound, it is likely that new and exciting applications will emerge.